methyl 3-{[(2,6-dimethyl-4-morpholinyl)carbonyl]amino}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2,6-dimethylmorpholine-4-carbonyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H18N2O4S/c1-8-6-15(7-9(2)19-8)13(17)14-10-4-5-20-11(10)12(16)18-3/h4-5,8-9H,6-7H2,1-3H3,(H,14,17)
• InChI Key: KQXDVUVPBPTZQU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

Methyl 3-{[(2,6-dimethyl-4-morpholinyl)carbonyl]amino}-2-thiophenecarboxylate, commonly known as DMCTC, is a synthetic compound that belongs to the class of thiophene derivatives. DMCTC has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research.

Mechanism of Action

DMCTC acts as a competitive antagonist of GPR55 by binding to the receptor's orthosteric site. The binding of DMCTC to GPR55 inhibits the receptor's activation and downstream signaling pathways, leading to a reduction in the physiological effects mediated by GPR55.
Biochemical and Physiological Effects:
DMCTC has been shown to modulate various physiological processes mediated by GPR55, including pain perception, bone development, and cancer progression. In preclinical studies, DMCTC has been shown to reduce pain sensitivity in various animal models of chronic pain. DMCTC has also been shown to inhibit the growth and metastasis of various cancer cell lines, including breast cancer, lung cancer, and glioblastoma.

Advantages and Limitations for Lab Experiments

DMCTC's advantages include its high potency and selectivity for GPR55, making it an ideal tool for studying the physiological functions of GPR55. However, DMCTC's limitations include its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics in vivo.

Future Directions

For DMCTC research include the development of more potent and selective GPR55 antagonists, the investigation of the role of GPR55 in various physiological processes, and the evaluation of DMCTC's potential therapeutic applications in various diseases, including chronic pain and cancer.

Scientific Research Applications

DMCTC has been used in various scientific research applications, including the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in various physiological processes, including signal transduction, neurotransmission, and hormone secretion. DMCTC has been shown to be a potent and selective antagonist of the G protein-coupled receptor 55 (GPR55). GPR55 is a relatively new member of the GPCR family and has been implicated in various physiological processes, including pain modulation, bone development, and cancer progression.